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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-bromophenyl)-N,N-dimethylacetamide is a halogenated aromatic acetamide derivative.

Its chemical structure, featuring a bromophenyl group attached to an N,N-dimethylacetamide

moiety, makes it a compound of interest in medicinal chemistry and organic synthesis. It is

recognized as a valuable intermediate in the development of more complex molecules,

particularly within the pharmaceutical industry.[1] This technical guide provides a

comprehensive overview of the available physical and chemical properties, a detailed

experimental protocol for its synthesis, and an exploration of its potential, yet currently

undocumented, biological significance.

Chemical and Physical Properties
A thorough review of available data provides the following physical and chemical properties for

2-(4-bromophenyl)-N,N-dimethylacetamide. It is important to note that while some

fundamental identifiers are readily available, comprehensive experimental data remains limited

in publicly accessible databases.
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Table 1: Physical and Chemical Properties of 2-(4-bromophenyl)-N,N-dimethylacetamide

Property Value Source/Comment

IUPAC Name
2-(4-bromophenyl)-N,N-

dimethylacetamide

CAS Number 19715-80-1 [2]

Molecular Formula C₁₀H₁₂BrNO [2]

Molecular Weight 242.11 g/mol Calculated

Melting Point Not available

Boiling Point Not available

Solubility Not available

Experimental Protocols
The synthesis of 2-(4-bromophenyl)-N,N-dimethylacetamide can be achieved through the

amidation of 2-(4-bromophenyl)acetic acid with dimethylamine. This reaction typically requires

the activation of the carboxylic acid group to facilitate the nucleophilic attack by the amine.

Synthesis of 2-(4-bromophenyl)-N,N-dimethylacetamide
Reaction Scheme:

2-(4-bromophenyl)acetic acid

2-(4-bromophenyl)-N,N-dimethylacetamide

Coupling Agent, Base
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Caption: General reaction scheme for the synthesis of 2-(4-bromophenyl)-N,N-
dimethylacetamide.
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Materials:

2-(4-bromophenyl)acetic acid

Dimethylamine solution (e.g., 2 M in THF) or dimethylamine hydrochloride

A suitable coupling agent (e.g., HATU, HBTU, or EDC with HOBt)

A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or triethylamine (TEA))

Anhydrous solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF))

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Experimental Workflow:
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Dissolve 2-(4-bromophenyl)acetic acid, coupling agent, and base in anhydrous solvent.

Add dimethylamine solution dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction with water or saturated sodium bicarbonate.

Extract the aqueous layer with an organic solvent (e.g., DCM or Ethyl Acetate).

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter and concentrate the solvent under reduced pressure.

Purify the crude product by flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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